BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Solubility
and Stability of Triflusulfuron-methyl

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Triflusulfuron-methyl

Cat. No.: B1682544

For Researchers, Scientists, and Drug Development Professionals

Abstract

Triflusulfuron-methyl is a selective post-emergence sulfonylurea herbicide crucial for the
control of broadleaf weeds in sugar beets. Its efficacy and environmental fate are intrinsically
linked to its physicochemical properties, primarily its solubility and stability under various
conditions. This technical guide provides a comprehensive overview of the solubility of
Triflusulfuron-methyl in agueous and organic solvents, its stability profile concerning pH,
temperature, and light, and its degradation pathways in soil. Detailed experimental protocols,
based on internationally recognized guidelines, are presented to enable researchers to conduct
further studies. The mode of action, centered on the inhibition of acetolactate synthase (ALS),
is also detailed, along with a visual representation of the metabolic pathway.

Physicochemical Properties

Triflusulfuron-methyl is a white crystalline solid. A summary of its key physicochemical

properties is provided in the table below.
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Property Value Reference
Molecular Formula C17H19F3N606S [1]
Molecular Weight 492.43 g/mol [1]
Melting Point 160-163 °C [2]
pKa 4.4 [3]
Log P (octanol/water at pH 7) 1.99 [2]

Solubility

The solubility of Triflusulfuron-methyl is a critical factor influencing its bioavailability and
environmental mobility. Its solubility is highly dependent on the pH of the aqueous medium and
the nature of the organic solvent.

Aqueous Solubility

Triflusulfuron-methyl exhibits pH-dependent solubility in water, with significantly higher
solubility in alkaline conditions. This is attributed to the acidic nature of the sulfonylurea bridge.

pH Temperature (°C) Solubility (mglL) Reference
5 20 3.7 [4]
7 20 260 [5]
9 20 11,000 [4]

Solubility in Organic Solvents

Triflusulfuron-methyl demonstrates varying degrees of solubility in different organic solvents.
This information is vital for formulation development and analytical procedures.
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Solvent Temperature (°C) Solubility (g/L) Reference
Acetone 20 37 [6]
Acetonitrile Not Specified Soluble [71[81[9]
Dichloromethane 20 132 [6]

Ethyl Acetate 20 120 [10]
Hexane 25 0.00584 [6]
Methanol 20 7.63 [6]

Toluene 25 1.24 [6]

Stability

The stability of Triflusulfuron-methyl under different environmental conditions determines its
persistence and potential for carryover in the field. Key factors influencing its stability include
pH, temperature, and light.

Hydrolysis

Hydrolysis is a major degradation pathway for Triflusulfuron-methyl, particularly in acidic
environments. The primary mechanism of hydrolysis is the cleavage of the sulfonylurea bridge.

[4]

pH Temperature (°C) Half-life (DTso) Reference
5 20 3.7 days [4]
7 20 32 days [4]
9 20 36 days [4]

Soil Degradation

In soil, the degradation of Triflusulfuron-methyl is a combination of chemical hydrolysis and
microbial metabolism.[4] The rate of degradation is influenced by soil type, pH, temperature,
and microbial activity. The half-life in soil is generally short, indicating low persistence.
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Condition Half-life (DTso) Reference
Aerobic soil 3-6 days [4]
Photolysis

Photodegradation in water is another route of dissipation for Triflusulfuron-methyl. Under UV
light, it undergoes cleavage and/or contraction of the sulfonylurea bridge.

Experimental Protocols

The following sections outline the methodologies for conducting key experiments to determine
the solubility and stability of Triflusulfuron-methyl, based on OECD guidelines.

Water Solubility (OECD Guideline 105)

This protocol describes the flask method for determining the water solubility of substances.

Preparation

@s Triflusulfuron-meth@

Equilibrate at constant temperature with stirring

Separation

Y
Centrifuge or filter the saturated solution

Ane%ysis
@ne concentration in the aqueous phase (e.g., by HPLC)
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Click to download full resolution via product page

Workflow for Water Solubility Determination (Flask Method).

Methodology:

e Preparation: An excess amount of Triflusulfuron-methyl is added to a known volume of
water in a flask.

o Equilibration: The flask is sealed and agitated at a constant temperature (e.g., 20°C) for a
sufficient period to reach equilibrium (typically 24-48 hours).

o Phase Separation: The saturated solution is separated from the undissolved solid by
centrifugation or filtration.

e Analysis: The concentration of Triflusulfuron-methyl in the clear agueous phase is
determined using a suitable analytical method, such as High-Performance Liquid
Chromatography (HPLC).

Hydrolysis as a Function of pH (OECD Guideline 111)

This protocol details the procedure for assessing the rate of abiotic hydrolysis.[5][10][11]
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Experimental Setup

‘@—sterile buffer solutions (pH 4, 7, 9)

Add Triflusulfuron-methyl to eac@

Incubation
Incubate samples in the dark at constant te@
Sampling {:;Id Analysis

Collect samples at various time intervals

@Jr parent compound and degradatio@

Click to download full resolution via product page

Workflow for Hydrolysis Study.

Methodology:

Preparation: Sterile agueous buffer solutions are prepared at pH 4, 7, and 9.

Treatment: A known concentration of Triflusulfuron-methyl is added to each buffer solution.

Incubation: The solutions are maintained at a constant temperature in the dark.

Sampling: Aliquots are taken at appropriate time intervals.
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e Analysis: The concentration of Triflusulfuron-methyl and its hydrolysis products are
determined by a suitable analytical method (e.g., HPLC-MS). The rate constant and half-life

are then calculated.

Aerobic and Anaerobic Transformation in Soil (OECD
Guideline 307)

This protocol outlines the method for studying the degradation of Triflusulfuron-methyl in soil.

[6]7]
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Soil Preparation and Treatment

Characterize and sieve f@
Adjust moisture@

@oil with Triflusulfuron-me@'

Incubation

y
@ in the dark at constant tem@

@ aerobic or anaerobic cc@

Ane%ysis
@actsoil samples at@

@extracts for parent and metabolites
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Workflow for Soil Degradation Study.

Methodology:
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o Soil Preparation: Fresh soil is collected, characterized (pH, organic matter content, texture),
and sieved. The moisture content is adjusted to a specific level.

o Application: Triflusulfuron-methyl is applied to the soil samples. For studying
mineralization, **C-labeled compound is often used.

 Incubation: The treated soil is incubated in the dark at a constant temperature under either
aerobic (with continuous air flow) or anaerobic (e.g., flooded) conditions.

o Extraction and Analysis: At various time points, soil samples are extracted with appropriate
solvents. The extracts are analyzed to determine the concentration of the parent compound
and its transformation products. Evolved #CO:z: is trapped to quantify mineralization.

Mode of Action and Metabolic Pathway
Inhibition of Acetolactate Synthase (ALS)

Triflusulfuron-methyl's herbicidal activity stems from its ability to inhibit the enzyme
acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1] This
enzyme is crucial for the biosynthesis of the branched-chain amino acids valine, leucine, and
isoleucine in plants. Inhibition of ALS leads to a deficiency in these essential amino acids,
which in turn halts protein synthesis and cell division, ultimately causing plant death.

© 2025 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/product/b1682544?utm_src=pdf-body
https://www.benchchem.com/product/b1682544?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Triflusulfuron-methyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Branched-Chain Amino Acid Biosynthesis Inhibition

Pyruvate o-Ketobutyrate Triflusulfuron-methyl
[nhibits
Pyruvate a-Ketobutyrate Acetolactate Synthase (ALS)

Y

\
a-Acetolactate a-Aceto-a-hydroxybutyrate

Y Y
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Inhibition of ALS by Triflusulfuron-methyl.

Metabolic Degradation Pathway

The primary metabolic pathway of Triflusulfuron-methyl in plants and soil involves the
cleavage of the sulfonylurea bridge, leading to the formation of two main metabolites: a triazine
derivative and a benzene sulfonamide derivative.[4] Further degradation of these primary

metabolites can also occur.
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Metabolic Pathway of Triflusulfuron-methyl.

The main degradation products identified are:

Triazine Amine: 2-amino-4-(dimethylamino)-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine[1]

Methyl Saccharin: 6-methyl-2-methylcarboxylate benzene sulfonamide[1]

N-desmethyl triazine amine[1]

N,N-bis-desmethyl triazine amine[1]

Conclusion

This technical guide has provided a detailed analysis of the solubility and stability of
Triflusulfuron-methyl, critical parameters for understanding its environmental behavior and for
the development of effective and safe herbicidal formulations. The provided experimental
protocols, based on OECD guidelines, offer a standardized approach for further research. The
elucidation of its mode of action and metabolic pathway contributes to a comprehensive
understanding of this important herbicide. This information serves as a valuable resource for
researchers, scientists, and professionals in the fields of agrochemical development and
environmental science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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